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Compound of Interest

Compound Name: Isopropyl! hydrogen sulphate

Cat. No.: B037201

Essential Safety and Handling Guide for
Isopropyl Hydrogen Sulphate

This guide provides critical safety and logistical information for the handling and disposal of
Isopropyl hydrogen sulphate, tailored for researchers, scientists, and drug development
professionals. Following these procedural steps is essential for ensuring laboratory safety.

Hazard Identification and Risk Assessment

Isopropyl hydrogen sulphate is a corrosive and flammable liquid that can cause severe skin
and eye irritation.[1][2] As a strong acid, it can react violently with bases.[3] Inhalation of vapors
may cause respiratory irritation and drowsiness.[4] A thorough risk assessment should be
conducted before beginning any work with this chemical.

Personal Protective Equipment (PPE) Protocol

The following Personal Protective Equipment (PPE) is mandatory when handling Isopropyl
hydrogen sulphate to minimize exposure and ensure personal safety.

1. Eye and Face Protection:

e Chemical Splash Goggles: Must be worn at all times to protect against splashes.[5]
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o Face Shield: A face shield must be worn in conjunction with goggles when there is a
significant risk of splashing, such as during transfers of larger volumes or when reacting with
other substances.[5]

2. Skin and Body Protection:

o Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended. Always check the
manufacturer's glove compatibility data. Gloves should be inspected before each use and
replaced immediately if signs of degradation appear.[5]

o Laboratory Coat: A flame-resistant lab coat is essential.

o Chemical-Resistant Apron: A splash apron should be worn over the lab coat to provide an
additional layer of protection against corrosive splashes.[5]

o Closed-toe Shoes: Shoes must be made of a non-porous material.
3. Respiratory Protection:

o Fume Hood: All work with Isopropyl hydrogen sulphate must be conducted in a certified
chemical fume hood to minimize inhalation of vapors.

o Respirator: If there is a potential for exposure above the occupational exposure limit, or in
the event of a large spill, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases should be used.[5]

Quantitative Data for Isopropyl Hydrogen Sulphate
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Property Value Source
Molecular Formula C3Hs04S [1112]
Molecular Weight 140.16 g/mol [2]
Appearance Colorless liquid [11[3]
Odor Pungent [1]
Density 1.356 g/cm3 [3]
Melting Point 245 °C [3]

N Insoluble in water; soluble in
Solubility [1]
alcohols and ethers.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Gather all necessary equipment and reagents.

e Don all required PPE as outlined above.

e Have a spill kit and appropriate fire extinguisher readily accessible.
Handling and Use:

» Dispense the required amount of Isopropyl hydrogen sulphate slowly and carefully to
avoid splashing.

o Keep the container tightly closed when not in use.
» Avoid contact with skin, eyes, and clothing.[1]

¢ Maintain a safe distance and handle with caution.
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o Work away from heat, sparks, and open flames.[4]

Post-Handling:

Upon completion of work, tightly seal the Isopropyl hydrogen sulphate container.

Decontaminate the work area in the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling.[6]

Emergency Procedures

Spill Response:

Evacuate the immediate area and alert colleagues.

o If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

o For small spills within the fume hood, use a chemical spill kit with an absorbent material
suitable for acids.

e Ventilate the area and ensure all ignition sources are removed.[7]

o Collect the absorbed material in a sealed, labeled container for hazardous waste disposal.[8]

First Aid:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[4][6]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[4]

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[7]
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Disposal Plan

» All waste containing Isopropyl hydrogen sulphate must be collected in a designated,
properly labeled, and sealed hazardous waste container.[10]

e The container should be stored in a cool, dry, well-ventilated area away from incompatible
materials.

¢ Do not mix with other waste streams unless compatibility has been confirmed.

o Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.[10]

Workflow for Safe Handling of Isopropyl Hydrogen
Sulphate
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Caption: Safe handling and disposal workflow for Isopropyl hydrogen sulphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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